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Compound of Interest

M-Hydroxybenzenesulphonyl!
Compound Name:
chloride

cat. No.: B1676575

M-Hydroxybenzenesulphonyl Chloride: A
Technical Guide to Hazards and Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and essential
safety precautions for M-Hydroxybenzenesulphonyl chloride (CAS No. 56157-9-3). The
information is intended to equip researchers, scientists, and professionals in drug development
with the necessary knowledge to handle this compound safely in a laboratory setting.

Quantitative Hazard and Property Data

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe handling. The following table summarizes the key quantitative data for M-
Hydroxybenzenesulphonyl chloride.
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Property Value Source
Molecular Formula C6H5CIO3S PubChem[1]
Molecular Weight 192.62 g/mol PubChem[1]
Boiling Point 340.1°C at 760 mmHg Guidechem[2]
Flash Point 159.5°C Guidechem[2]
XLogP3 1.6 PubChem[1]

GHS Hazard Identification and Classification

M-Hydroxybenzenesulphonyl chloride is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage[1]

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Specific target organ toxicity — 3 H335: May cause respiratory

Single exposure

irritation[1]

Signal Word: Danger

Hazard Pictograms:

e Corrosion (GHS05)

o Exclamation Mark (GHSOQ7)

Hazard and Precautionary Relationships
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The following diagram illustrates the logical flow from the inherent hazards of M-
Hydroxybenzenesulphonyl chloride to the mandatory safety precautions that must be

implemented to mitigate risks.

Safety Precautions

P260: Do not breathe dust/fume/gas/mistivapours/spray

Hazards of M-Hydroxybgnzenesulphonyl Chloride

P280: Wear protective gloves/protective clothing/eye protection/face protection

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses,

vere s in
H302: Harmful if swallowed P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower [l P310: Immediately call a POISON CENTER or doctor/physician

‘ P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting

Click to download full resolution via product page

Caption: Relationship between hazards and corresponding safety measures.

Experimental Protocols: Safe Handling and Use

Due to the hazardous nature of M-Hydroxybenzenesulphonyl chloride, strict adherence to
safety protocols is mandatory. The following section outlines a general experimental procedure
for a common reaction type involving this compound — the synthesis of a sulfonamide. This
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protocol should be adapted and reviewed based on the specific reactants, stoichiometry, and
reaction conditions of any planned experiment.

General Protocol for Sulfonamide Synthesis

This protocol is a representative example and should be performed in a certified chemical fume
hood with all necessary personal protective equipment.

Materials:

» M-Hydroxybenzenesulphonyl chloride

» Amine substrate

e Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)
o Tertiary amine base (e.g., Triethylamine, Pyridine)

e Magnetic stirrer and stir bar

» Round-bottom flask

 Addition funnel

« Inert gas supply (Nitrogen or Argon)

Apparatus for quenching and work-up
Procedure:

o Reaction Setup: Assemble a dry, inert gas-flushed round-bottom flask equipped with a
magnetic stir bar and an addition funnel.

o Reagent Preparation:

o Dissolve the amine substrate and the tertiary amine base in the anhydrous aprotic solvent
within the round-bottom flask.
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o In a separate, dry container, dissolve the M-Hydroxybenzenesulphonyl chloride in the
same anhydrous solvent.

e Reaction Execution:
o Cool the solution of the amine and base in an ice bath (0°C).

o Slowly add the solution of M-Hydroxybenzenesulphonyl chloride from the addition
funnel to the stirred amine solution over a period of 15-30 minutes.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for the required reaction time (monitoring by TLC or LC-MS is recommended).

o Work-up and Purification:

o Quench the reaction by the slow addition of water or a saturated aqueous solution of a
mild acid (e.g., ammonium chloride).

o Separate the organic layer.
o Wash the organic layer sequentially with dilute acid, water, and brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium
sulfate).

o Filter off the drying agent and concentrate the solvent in vacuo.

o Purify the crude product by a suitable method, such as column chromatography or
recrystallization.

Experimental Workflow with Safety Checkpoints

The following diagram outlines the general workflow for the sulfonamide synthesis described
above, highlighting critical safety checkpoints.
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Caption: Experimental workflow for sulfonamide synthesis with safety checkpoints.
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Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

o Spills: Evacuate the area. Wear appropriate personal protective equipment. Absorb the spill
with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.
Ventilate the area and wash the spill site after material pickup is complete.

Storage and Disposal

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing agents, strong bases, and water.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do
not allow it to enter drains or waterways.

This guide is intended to provide a summary of the key hazards and safety precautions for M-
Hydroxybenzenesulphonyl chloride. It is not a substitute for a comprehensive risk
assessment, which should be conducted before any new or modified experimental procedure
involving this compound. Always consult the most up-to-date Safety Data Sheet (SDS) from the
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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